Cas no 25787-03-5 (Benzenecarboximidamide,4,4'-[1,4-phenylenebis(iminocarbonylimino)]bis[N-methyl-, dihydrochloride (9CI))

Benzenecarboximidamide,4,4'-[1,4-phenylenebis(iminocarbonylimino)]bis[N-methyl-, dihydrochloride (9CI) structure
25787-03-5 structure
Product Name:Benzenecarboximidamide,4,4'-[1,4-phenylenebis(iminocarbonylimino)]bis[N-methyl-, dihydrochloride (9CI)
CAS No:25787-03-5
MF:C24H27ClN8O2
MW:494.976582765579
CID:285573
PubChem ID:54605842
Update Time:2025-04-19

Benzenecarboximidamide,4,4'-[1,4-phenylenebis(iminocarbonylimino)]bis[N-methyl-, dihydrochloride (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzenecarboximidamide,4,4'-[1,4-phenylenebis(iminocarbonylimino)]bis[N-methyl-, dihydrochloride (9CI)
    • 1-[4-(N'-methylcarbamimidoyl)phenyl]-3-[4-[[4-(N'-methylcarbamimidoyl)phenyl]carbamoylamino]phenyl]urea,hydrochloride
    • NSC64905
    • 25787-03-5
    • Benzenecarboximidamide,4'-[1,4-phenylenebis(iminocarbonylimino)]bis(N-methyl)-, dihydrochloride
    • 4,4'-[1,4-Phenylenebis(carbamoylazanediyl)]bis(N'-methylbenzene-1-carboximidamide)--hydrogen chloride (1/1)
    • NSC-64905
    • Urea,1'-p-phenylenebis[3-[p-(methylamidino)phenyl]-, dihydrochloride
    • DTXSID90714149
    • Inchi: 1S/C24H26N8O2.ClH/c1-27-21(25)15-3-7-17(8-4-15)29-23(33)31-19-11-13-20(14-12-19)32-24(34)30-18-9-5-16(6-10-18)22(26)28-2;/h3-14H,1-2H3,(H2,25,27)(H2,26,28)(H2,29,31,33)(H2,30,32,34);1H
    • InChI Key: BQYVFZUMBGCHLU-UHFFFAOYSA-N
    • SMILES: Cl.O=C(NC1C=CC(/C(=N/C)/N)=CC=1)NC1C=CC(=CC=1)NC(NC1C=CC(/C(=N/C)/N)=CC=1)=O

Computed Properties

  • Exact Mass: 458.21818
  • Monoisotopic Mass: 494.1945498g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 6
  • Complexity: 669
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 159Ų

Experimental Properties

  • PSA: 169.42
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